Cas no 58110-57-9 (5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde)

• Product Name: 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde
• CAS No: 58110-57-9
• MF: C₁₁H₇BrO₂
• MW: 251.076082468033
• MDL: MFCD01593485
• CID: 1075015
• PubChem ID: 1988450
• Update Time: 2025-07-23

5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenyl)-2-furaldehyde
• 5-(2-bromophenyl)-2-Furancarboxaldehyde
• 5-(2-BROMO-PHENYL)-FURAN-2-CARBALDEHYDE
• 5-(2'-bromophenyl)-2-furaldehyde
• 5-(2-bromophenyl)furan-2-carboxaldehyde
• 5-(o-bromophenyl)-2-furaldehyde
• AC1M01US
• AC1Q24GA
• CTK1H1642
• FWPDRAIMKVWEGB-UHFFFAOYSA-
• SBB042575
• SCHEMBL10465024
• AB01322683-02
• SB61082
• AKOS000113407
• Z56860347
• F97843
• InChI=1/C11H7BrO2/c12-10-4-2-1-3-9(10)11-6-5-8(7-13)14-11/h1-7H
• CS-0269532
• NS-03732
• ALBB-013005
• MFCD01593485
• 5-(2-bromophenyl)furan-2-carbaldehyde
• STL195607
• DB-072424
• 58110-57-9
• 2-Furancarboxaldehyde, 5-(2-bromophenyl)-
• NCGC00328937-01
• EN300-04208
• DTXSID50365797
• CHEMBL4459593
• 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde

• MDL： MFCD01593485
• Inchi： 1S/C11H7BrO2/c12-10-4-2-1-3-9(10)11-6-5-8(7-13)14-11/h1-7H
• InChI Key： FWPDRAIMKVWEGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 249.96291
• Monoisotopic Mass: 249.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde

Introduction to 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde (CAS No. 58110-57-9)

5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 58110-57-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a fused furan ring conjugated with a benzene ring substituted with a bromine atom at the 2-position, and an aldehyde functional group at the 2-position of the furan ring. The unique structural configuration of this compound makes it a valuable intermediate in synthetic chemistry and a potential precursor for various biologically active molecules.

The molecular structure of 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde consists of a five-membered oxygen-containing heterocycle (furan) linked to a benzene ring through an α,β-unsaturated carbonyl group. The presence of the bromine atom at the para position relative to the aldehyde group introduces electrophilic characteristics, facilitating further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. This reactivity has been exploited in the synthesis of complex molecules, including pharmacophores for drug discovery.

In recent years, 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde has garnered attention in medicinal chemistry due to its potential as a scaffold for developing novel therapeutic agents. The furan moiety is known for its role in various bioactive compounds, including antifungal, antiviral, and anticancer agents. The aldehyde group serves as a versatile handle for further derivatization, enabling the construction of diverse chemical libraries for high-throughput screening.

One of the most compelling applications of 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde is in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to human diseases. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play a crucial role in cancer progression. The bromine substituent on the phenyl ring enhances binding affinity through halogen bonding interactions with specific residues in protein targets, improving drug efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde as a building block. Molecular docking simulations have identified its potential as an inhibitor of enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis. The structural features of this compound allow it to mimic natural substrates or modulate enzyme activity through allosteric binding pockets.

The synthesis of 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors like 2-bromobenzaldehyde and furfural derivatives. Palladium-catalyzed cross-coupling reactions are commonly employed to construct the furan-benzene core, while oxidative or reductive methods can be used to introduce the aldehyde functionality. These synthetic strategies have been optimized for scalability and yield, making the compound accessible for industrial applications.

In addition to its pharmaceutical applications, 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde has found utility in materials science. Its ability to participate in polymerization reactions and form conjugated systems has been explored in the development of organic semiconductors and optoelectronic materials. The presence of both electron-donating (furan) and electron-withdrawing (aldehyde) groups enhances charge transport properties, making it a promising candidate for next-generation electronic devices.

The safety profile of 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde is another critical consideration in its handling and application. While not classified as hazardous under standard conditions, appropriate personal protective equipment (PPE) should be used during synthesis and handling due to its reactivity and potential skin/eye irritation risks. Storage conditions should be maintained under inert atmosphere where necessary to prevent degradation.

Future research directions involving 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde may focus on expanding its applications in drug discovery by exploring novel synthetic routes and bioconjugation strategies. Advances in biocatalysis could also enable greener synthetic methods, reducing reliance on traditional heavy metal catalysts. Furthermore, investigation into its environmental impact will be essential to ensure sustainable use in industrial processes.

In conclusion, 5-(2-Bromo-Phenyl)-Furan-2-Carbaldehyde (CAS No. 58110-57-9) represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways, making it indispensable for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new possibilities for this compound, its significance is expected to grow further within the scientific community.